Cas no 113591-61-0 (3,10-dioxabicyclo[10.4.0]hexadecane-2,11-dione)

• Product Name: 3,10-dioxabicyclo[10.4.0]hexadecane-2,11-dione
• CAS No: 113591-61-0
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 2611183
• PubChem ID: 67613352
• Update Time: 2025-04-21

3,10-dioxabicyclo[10.4.0]hexadecane-2,11-dione Chemical and Physical Properties

Names and Identifiers

• 3,10-dioxabicyclo[10.4.0]hexadecane-2,11-dione
• SCHEMBL8523479
• Dodecahydro-2,9-benzodioxacyclododecine-1,10-dione
• DTXSID60737542
• 113591-61-0

• Inchi： 1S/C14H22O4/c15-13-11-7-3-4-8-12(11)14(16)18-10-6-2-1-5-9-17-13/h11-12H,1-10H2
• InChI Key： QRQRFFYXXWXBMU-UHFFFAOYSA-N
• SMILES： O1CCCCCCOC(C2CCCCC2C1=O)=O

Computed Properties

• Exact Mass: 254.15180918Da
• Monoisotopic Mass: 254.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų